Cas no 121917-04-2 (4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione)

• Product Name: 4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
• CAS No: 121917-04-2
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 2617809
• PubChem ID: 67668984
• Update Time: 2024-03-01

4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanoanthracene-9,10-dione, 1,4,4a,9a-tetrahydro-4a-methyl-
• 4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione

• Inchi： 1S/C16H14O2/c1-16-10-7-6-9(8-10)13(16)14(17)11-4-2-3-5-12(11)15(16)18/h2-7,9-10,13H,8H2,1H3
• InChI Key： NELNWZJOZOSDFH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C3C=CC(C3)C21C)=O

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones